Cas no 2228588-53-0 (1-ethyl-5-(2-methyloxiran-2-yl)-2,3-dihydro-1H-indole)

• Product Name: 1-ethyl-5-(2-methyloxiran-2-yl)-2,3-dihydro-1H-indole
• CAS No: 2228588-53-0
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 5965698
• PubChem ID: 165658462
• Update Time: 2025-10-28

1-ethyl-5-(2-methyloxiran-2-yl)-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(2-methyloxiran-2-yl)-2,3-dihydro-1H-indole
• EN300-1752816
• 2228588-53-0

• Inchi： 1S/C13H17NO/c1-3-14-7-6-10-8-11(4-5-12(10)14)13(2)9-15-13/h4-5,8H,3,6-7,9H2,1-2H3
• InChI Key： BLXAOBVQQMHHIW-UHFFFAOYSA-N
• SMILES： O1CC1(C)C1C=CC2=C(C=1)CCN2CC

Computed Properties

• Exact Mass: 203.131014166g/mol
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 255
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 15.8Ų

Additional information on 1-ethyl-5-(2-methyloxiran-2-yl)-2,3-dihydro-1H-indole

Comprehensive Overview of 1-ethyl-5-(2-methyloxiran-2-yl)-2,3-dihydro-1H-indole (CAS No. 2228588-53-0)

The compound 1-ethyl-5-(2-methyloxiran-2-yl)-2,3-dihydro-1H-indole (CAS No. 2228588-53-0) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and organic synthesis. With its indole core and epoxide functionality, this compound serves as a versatile intermediate for the development of novel pharmaceuticals and bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, enzyme inhibition, and targeted therapy, aligning with current trends in precision medicine and personalized healthcare.

One of the most intriguing aspects of 1-ethyl-5-(2-methyloxiran-2-yl)-2,3-dihydro-1H-indole is its epoxide ring, which is known for its high reactivity and ability to form covalent bonds with biological targets. This feature makes it a valuable scaffold for designing irreversible inhibitors, a hot topic in the development of cancer therapeutics and antiviral agents. Recent studies have explored its role in modulating kinase activity and protein-protein interactions, addressing common search queries like "epoxide-based drugs" and "indole derivatives in medicine."

From a synthetic perspective, the compound's CAS No. 2228588-53-0 is frequently searched in databases by chemists seeking high-purity intermediates for complex reactions. Its ethyl-substituted indole moiety enhances solubility, while the methyloxirane group offers a handle for further functionalization. These properties are critical for structure-activity relationship (SAR) studies, a trending topic in computational chemistry and AI-driven drug design. The integration of such compounds into machine learning models for molecular property prediction is another area of growing interest.

In the context of green chemistry, researchers are investigating sustainable methods to synthesize 1-ethyl-5-(2-methyloxiran-2-yl)-2,3-dihydro-1H-indole, addressing the demand for eco-friendly synthetic routes. This aligns with popular searches like "green synthesis of heterocycles" and "catalysis in epoxide formation." The compound's stability under various conditions also makes it a candidate for flow chemistry applications, a technique gaining traction in industrial-scale production.

The pharmacological potential of CAS No. 2228588-53-0 extends to neurodegenerative disease research, where indole derivatives are studied for their neuroprotective effects. Its lipophilic nature and blood-brain barrier permeability are frequently discussed in forums on CNS drug development. Additionally, the compound's oxirane ring has been linked to anti-inflammatory activity, a subject of high relevance given the global focus on immune modulation and chronic inflammation management.

Analytical characterization of 1-ethyl-5-(2-methyloxiran-2-yl)-2,3-dihydro-1H-indole often involves advanced techniques like LC-MS and NMR spectroscopy, topics commonly searched by quality control specialists. The compound's chromatographic behavior and spectral fingerprints are well-documented, supporting its use in method development for complex matrices. This aspect is crucial for laboratories focusing on impurity profiling and stability testing of pharmaceutical ingredients.

In material science, the indole-epoxide hybrid structure of this compound has inspired investigations into functional polymers and smart materials. Its potential in creating self-healing coatings and stimuli-responsive systems answers frequent queries about "bio-based epoxy resins" and "advanced material precursors." The compound's thermal stability and curing properties make it particularly interesting for high-performance applications.

As the scientific community continues to explore CAS No. 2228588-53-0, its patent landscape reveals growing intellectual property activity around indole-containing therapeutics and epoxide-based technologies. This aligns with industry searches for "novel chemical entities" and "emerging pharmaceutical scaffolds." The compound's structure-property relationships remain a rich area for investigation, particularly in the context of fragment-based drug discovery and click chemistry applications.

For synthetic chemists, the 1-ethyl-5-(2-methyloxiran-2-yl)-2,3-dihydro-1H-indole represents a challenging yet rewarding target for asymmetric synthesis and stereoselective transformations. Recent publications have highlighted innovative approaches to its enantioselective preparation, addressing the pharmaceutical industry's need for chiral building blocks. These developments respond to frequent searches about "stereocontrolled epoxide opening" and "indole functionalization strategies."

The safety profile and toxicological aspects of this compound are subjects of ongoing research, particularly regarding its metabolic fate and biocompatibility. These studies answer important questions about "drug metabolite identification" and "preclinical safety assessment," which rank highly in scientific literature searches. Proper handling procedures and storage conditions for CAS No. 2228588-53-0 are also frequently queried topics in laboratory safety forums.

Looking ahead, 1-ethyl-5-(2-methyloxiran-2-yl)-2,3-dihydro-1H-indole is poised to play a significant role in the next generation of small-molecule drugs and advanced materials. Its unique combination of indole pharmacophore and epoxide reactivity continues to inspire innovation across multiple disciplines, from medicinal chemistry to nanotechnology. As research progresses, this compound will likely feature prominently in discussions about cutting-edge chemical biology and rational drug design strategies.